Cas no 1011-61-6 (1,5-Pentanediol,1-phenyl-)
1,5-Pentanediol,1-phenyl- structure
Product Name:1,5-Pentanediol,1-phenyl-
CAS No:1011-61-6
MF:C11H16O2
MW:180.243543624878
CID:210852
PubChem ID:263850
Update Time:2025-04-19
1,5-Pentanediol,1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediol,1-phenyl-
- 1-phenylpentane-1,5-diol
- 1-phen
- 1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidine-4-thione
- 1-Phenyl-5H-pyrazolo< 3,4-d> pyrimidinthion-(4)
- 1-Phenyl-5H-pyrazolo< 3,4-d> pyrymidin-4-thion
- 1-Phenyl-pentan-1,5-diol
- 1-phenyl-pentane-1,5-diol
- 1-phenylpyrazolo[5,4-d]pyrimidine-4-thiol
- 4-mercapto-1-phenyl-1,5-dihydro-1H-pyrazolo[3,4-d]pyrimidine
- 5-phenyl-1,5-pentanediol
- AC1Q7GBP
- NSC3961
- SBB040437
- 1011-61-6
- AKOS017517977
- NCIOpen2_001850
- NSC98556
- SCHEMBL1308572
- LURHGCQQNUAFLT-UHFFFAOYSA-N
- NSC-98556
-
- Inchi: 1S/C11H16O2/c12-9-5-4-8-11(13)10-6-2-1-3-7-10/h1-3,6-7,11-13H,4-5,8-9H2
- InChI Key: LURHGCQQNUAFLT-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)CCCCO
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.075
- Boiling Point: 339.9°Cat760mmHg
- Flash Point: 164.8°C
- Refractive Index: 1.542
- PSA: 40.46
- LogP: 1.88260
1,5-Pentanediol,1-phenyl- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
1011-61-6 (1,5-Pentanediol,1-phenyl-) Related Products
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